Cas no 1806062-42-9 (4-Bromo-2-cyano-6-formylphenylacetic acid)

• Product Name: 4-Bromo-2-cyano-6-formylphenylacetic acid
• CAS No: 1806062-42-9
• MF: C₁₀H₆BrNO₃
• MW: 268.063541889191
• CID: 4793082
• Update Time: 2025-06-26

4-Bromo-2-cyano-6-formylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-cyano-6-formylphenylacetic acid

• Inchi： 1S/C10H6BrNO3/c11-8-1-6(4-12)9(3-10(14)15)7(2-8)5-13/h1-2,5H,3H2,(H,14,15)
• InChI Key： FQENUIXJMSGTLD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C#N)C(=C(C=O)C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.3
• Topological Polar Surface Area: 78.2

Additional information on 4-Bromo-2-cyano-6-formylphenylacetic acid

Introduction to 4-Bromo-2-cyano-6-formylphenylacetic acid (CAS No. 1806062-42-9)

4-Bromo-2-cyano-6-formylphenylacetic acid (CAS No. 1806062-42-9) is a versatile organic compound with a unique chemical structure that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its bromine, cyano, and formyl functional groups, which contribute to its diverse reactivity and potential applications in drug discovery and development.

The molecular formula of 4-Bromo-2-cyano-6-formylphenylacetic acid is C₁₁H₇BrNO₃, and its molecular weight is approximately 273.07 g/mol. The presence of the bromine atom makes it a valuable intermediate in synthetic chemistry, particularly for the preparation of more complex molecules with specific biological activities. The cyano group, known for its strong electron-withdrawing properties, can influence the compound's reactivity and stability, while the formyl group provides a reactive site for further chemical modifications.

In recent years, 4-Bromo-2-cyano-6-formylphenylacetic acid has been extensively studied for its potential as a building block in the synthesis of novel pharmaceuticals. One notable application is in the development of inhibitors for specific enzymes involved in various disease pathways. For instance, researchers have explored its use in the synthesis of inhibitors targeting kinases, which are key enzymes implicated in cancer and inflammatory diseases. The ability to fine-tune the chemical structure of this compound allows for the optimization of potency, selectivity, and pharmacokinetic properties.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of derivatives derived from 4-Bromo-2-cyano-6-formylphenylacetic acid. The researchers demonstrated that these derivatives exhibited potent inhibitory activity against a specific kinase involved in cancer cell proliferation. This finding underscores the potential of 4-Bromo-2-cyano-6-formylphenylacetic acid as a lead compound for further drug development.

Beyond its role in enzyme inhibition, 4-Bromo-2-cyano-6-formylphenylacetic acid has also shown promise in other therapeutic areas. For example, it has been investigated as a potential antiviral agent due to its ability to interfere with viral replication processes. A recent study published in Antiviral Research reported that certain derivatives of this compound exhibited significant antiviral activity against several strains of viruses, including influenza and herpes simplex virus (HSV). These findings suggest that 4-Bromo-2-cyano-6-formylphenylacetic acid could be a valuable starting point for the development of new antiviral therapies.

The synthetic accessibility of 4-Bromo-2-cyano-6-formylphenylacetic acid is another factor contributing to its widespread use in research laboratories. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the bromination of 2-cyano-6-formylphenylacetic acid followed by subsequent functional group modifications. These synthetic methods have been optimized to ensure high yields and purity, making it easier for researchers to incorporate this compound into their workflows.

In addition to its direct applications in drug discovery, 4-Bromo-2-cyano-6-formylphenylacetic acid has also found use as a tool compound in chemical biology studies. Its unique chemical properties make it an excellent probe for investigating protein-protein interactions and other biological processes. For instance, researchers have used this compound to study the binding interactions between specific proteins and small molecules, providing insights into the mechanisms underlying various cellular functions.

The safety profile of 4-Bromo-2-cyano-6-formylphenylacetic acid is an important consideration for both laboratory use and potential therapeutic applications. While it is generally considered safe when handled properly under standard laboratory conditions, appropriate safety measures should be taken to minimize exposure risks. This includes using personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and following established guidelines for handling organic compounds.

In conclusion, 4-Bromo-2-cyano-6-formylphenylacetic acid (CAS No. 1806062-42-9) is a multifunctional organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and versatile reactivity make it an attractive candidate for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new applications and optimize its properties, further solidifying its importance in the field.